molecular formula C21H15F3N2O2 B2697549 3-(1H-pyrrol-1-yl)-N-[3-(trifluoromethyl)benzyl]-1-benzofuran-2-carboxamide CAS No. 866018-33-9

3-(1H-pyrrol-1-yl)-N-[3-(trifluoromethyl)benzyl]-1-benzofuran-2-carboxamide

Cat. No. B2697549
CAS RN: 866018-33-9
M. Wt: 384.358
InChI Key: WNEISRGSIKHEAH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound “3-(1H-pyrrol-1-yl)-N-[3-(trifluoromethyl)benzyl]-1-benzofuran-2-carboxamide” is a complex organic molecule. It contains a pyrrole ring, a benzofuran ring, and a trifluoromethyl group .


Synthesis Analysis

While specific synthesis methods for this compound are not available, similar compounds have been synthesized through various methods. For instance, pinacol boronic esters, which are valuable building blocks in organic synthesis, have been used in the catalytic protodeboronation of alkyl boronic esters .


Molecular Structure Analysis

The trifluoromethyl group is a functional group with the formula -CF3. It is derived from the methyl group (which has the formula -CH3), by replacing each hydrogen atom by a fluorine atom .

Scientific Research Applications

  • Synthesis and Antimicrobial Activity : A study by Idrees et al. (2020) discusses the synthesis of derivatives with structures related to your compound. These derivatives showed in vitro antibacterial activity against pathogenic bacteria such as S. aureus and E. coli.

  • Molecular Functionalization Studies : A study by Yıldırım et al. (2005) focuses on the functionalization reactions of related pyrazole carboxylic acid derivatives, showcasing the compound's potential in chemical synthesis and drug development.

  • Inhibition of CARM1 : Research by Allan et al. (2009) explored compounds similar to yours for their inhibitory effects on co-activator associated arginine methyltransferase 1 (CARM1), a target for cancer treatment.

  • Cholinesterase Inhibition for Neurodegenerative Disorders : A study by Abedinifar et al. (2018) synthesized benzofuran-2-carboxamide derivatives, which showed potent butyrylcholinesterase inhibitory effects. This is relevant for the treatment of neurodegenerative diseases.

  • Applications in Solid-State Fluorescence : Han et al. (2013) investigated an aryl-substituted pyrrole derivative for its thermoresponsive fluorescence properties in the solid state, which could be used in temperature monitoring devices (Han et al., 2013).

  • Antimicrobial Screening of Related Compounds : Another study by Idrees et al. (2019) synthesized and screened similar compounds for their antimicrobial activity, indicating the potential of these derivatives in combating bacterial infections.

  • Antitumor Activity : El-Zahar et al. (2011) synthesized benzofuran-pyrazole pyrimidine derivatives with potential antitumor activity, suggesting the therapeutic relevance of similar structures (El-Zahar et al., 2011).

Future Directions

While specific future directions for this compound are not known, similar compounds have been developed as a class of 1H-pyrrolo[2,3-b]pyridine derivatives targeting FGFR with development prospects .

properties

IUPAC Name

3-pyrrol-1-yl-N-[[3-(trifluoromethyl)phenyl]methyl]-1-benzofuran-2-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H15F3N2O2/c22-21(23,24)15-7-5-6-14(12-15)13-25-20(27)19-18(26-10-3-4-11-26)16-8-1-2-9-17(16)28-19/h1-12H,13H2,(H,25,27)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

WNEISRGSIKHEAH-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C2C(=C1)C(=C(O2)C(=O)NCC3=CC(=CC=C3)C(F)(F)F)N4C=CC=C4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H15F3N2O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

384.3 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-(1H-pyrrol-1-yl)-N-[3-(trifluoromethyl)benzyl]-1-benzofuran-2-carboxamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.